methyl 1-(prop-2-yn-1-yl)-1H-pyrazole-4-carboxylate
Overview
Description
Methyl 1-(prop-2-yn-1-yl)-1H-pyrazole-4-carboxylate, also known as methyl propynylpyrazole-4-carboxylate (MPPC) is an organometallic compound that has been studied for its potential applications in a variety of scientific research fields, such as biochemistry, pharmacology, and materials science. MPPC is a versatile molecule, as it can act as a ligand for metal complexes, a substrate for enzymes, and a catalyst for chemical reactions.
Scientific Research Applications
MPPC has been studied for its potential applications in a variety of scientific research fields. For example, in biochemistry, MPPC has been studied as a potential ligand for metal complexes, as well as a substrate for enzymes. In pharmacology, MPPC has been studied for its potential anti-inflammatory and anti-cancer properties. In materials science, MPPC has been studied for its potential use in the synthesis of organic semiconductors.
Mechanism of Action
The mechanism of action of MPPC is not yet fully understood. However, it is believed that MPPC acts as a ligand for metal complexes, forming a complex with the metal that can then be used to catalyze a variety of reactions. Additionally, MPPC may act as a substrate for enzymes, allowing them to catalyze reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of MPPC are not yet fully understood. However, it is believed that MPPC may have anti-inflammatory and anti-cancer properties. Additionally, MPPC may have the ability to modulate the activity of certain enzymes, such as proteases and phosphatases.
Advantages and Limitations for Lab Experiments
MPPC has several advantages for use in laboratory experiments. First, it is a relatively stable compound, making it easy to store and handle. Additionally, it is a relatively inexpensive compound, making it cost-effective for use in laboratory experiments. However, MPPC does have some limitations for use in laboratory experiments. For example, it is not soluble in water, making it difficult to use in aqueous solutions. Additionally, it is not very soluble in organic solvents, making it difficult to use in organic solvents.
Future Directions
There are several potential future directions for MPPC. First, it could be used to synthesize a variety of metal complexes, which could then be used to catalyze a variety of reactions. Additionally, MPPC could be used to synthesize organic semiconductors, which could be used in a variety of electronic applications. Additionally, MPPC could be used to study the biochemical and physiological effects of metal complexes, as well as the mechanism of action of enzymes. Finally, MPPC could be used to study the potential anti-inflammatory and anti-cancer properties of metal complexes.
Synthesis Methods
MPPC can be synthesized by a variety of methods, including the reaction of ethynylpyrazole-4-carboxylic acid, an organic acid, with methyl 1-(prop-2-yn-1-yl)-1H-pyrazole-4-carboxylate magnesium bromide. In this reaction, the ethynylpyrazole-4-carboxylic acid is first treated with methyl 1-(prop-2-yn-1-yl)-1H-pyrazole-4-carboxylate magnesium bromide to form a Grignard reagent, which then reacts with the acid to form MPPC. This reaction can be carried out in a variety of solvents, such as THF and diethyl ether. The reaction can also be catalyzed by a variety of catalysts, such as lithium chloride and sodium hydride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 1-(prop-2-yn-1-yl)-1H-pyrazole-4-carboxylate involves the reaction of propargyl alcohol with ethyl 4-chloroacetoacetate to form ethyl 2-(prop-2-yn-1-yloxy)acetate. This intermediate is then reacted with hydrazine hydrate to form methyl 1-(prop-2-yn-1-yl)-1H-pyrazole-4-carboxylate.", "Starting Materials": [ "Propargyl alcohol", "Ethyl 4-chloroacetoacetate", "Hydrazine hydrate" ], "Reaction": [ "Step 1: Propargyl alcohol is reacted with ethyl 4-chloroacetoacetate in the presence of a base such as potassium carbonate to form ethyl 2-(prop-2-yn-1-yloxy)acetate.", "Step 2: Ethyl 2-(prop-2-yn-1-yloxy)acetate is then reacted with hydrazine hydrate in the presence of a catalyst such as acetic acid to form methyl 1-(prop-2-yn-1-yl)-1H-pyrazole-4-carboxylate.", "Step 3: The product is purified using standard techniques such as recrystallization or column chromatography." ] } | |
CAS RN |
2639448-07-8 |
Product Name |
methyl 1-(prop-2-yn-1-yl)-1H-pyrazole-4-carboxylate |
Molecular Formula |
C8H8N2O2 |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
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